Cas no 130189-80-9 (Benzoic acid, 3-chloro-2-nitro-, 1-methylethyl ester)

• Product Name: Benzoic acid, 3-chloro-2-nitro-, 1-methylethyl ester
• CAS No: 130189-80-9
• MF: C₁₀H₁₀ClNO₄
• MW: 243.643702030182
• CID: 1225492
• Update Time: 2024-08-05

Benzoic acid, 3-chloro-2-nitro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-2-nitro-, 1-methylethyl ester

• Inchi： 1S/C10H10ClNO4/c1-6(2)16-10(13)7-4-3-5-8(11)9(7)12(14)15/h3-6H,1-2H3
• InChI Key： IJYYPMGWEHVRET-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)C1=CC=CC(Cl)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 243.0299

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 329.2±22.0 °C(Predicted)
• PSA: 69.44